N-benzyl-N-methyl-2-[[5-(oxolan-2-yl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetamide

• IUPAC Name: N-benzyl-N-methyl-2-[[5-(oxolan-2-yl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C16H20N4O2S/c1-20(10-12-6-3-2-4-7-12)14(21)11-23-16-17-15(18-19-16)13-8-5-9-22-13/h2-4,6-7,13H,5,8-11H2,1H3,(H,17,18,19)
• InChI Key: POJOSTKYHWIQQT-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C(=O)CSC2=NNC(=N2)C3CCCO3
• Molecular Formula: C16H20N4O2S
• Molecular Weight: 332.4 g/mol

Description

N-benzyl-N-methyl-2-[[5-(oxolan-2-yl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for laboratory experiments have been studied extensively. Moreover, several future directions have been proposed for further research on this compound.

Mechanism of Action

The mechanism of action of N-benzyl-N-methyl-2-[[5-(oxolan-2-yl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetamide is not fully understood. However, studies have shown that this compound inhibits the growth of fungi and bacteria by disrupting their cell walls. It has also been suggested that this compound may inhibit cancer cell growth by inducing apoptosis.
Biochemical and Physiological Effects:
Studies have shown that N-benzyl-N-methyl-2-[[5-(oxolan-2-yl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetamide has no significant toxic effects on mammalian cells. Moreover, this compound has been shown to have low toxicity in animal studies. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

N-benzyl-N-methyl-2-[[5-(oxolan-2-yl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetamide has several advantages for laboratory experiments. It is relatively easy to synthesize and has low toxicity. Moreover, this compound has potential applications in various fields, including antifungal, antibacterial, and anticancer research. However, the limitations of this compound include its limited solubility in water and its relatively short half-life.

Future Directions

Several future directions have been proposed for further research on N-benzyl-N-methyl-2-[[5-(oxolan-2-yl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetamide. These include:
1. Studying the mechanism of action of this compound in more detail to understand its effects on fungi, bacteria, and cancer cells.
2. Investigating the potential use of this compound in combination with other drugs to enhance its therapeutic effects.
3. Developing new synthetic methods for N-benzyl-N-methyl-2-[[5-(oxolan-2-yl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetamide to improve its solubility and stability.
4. Studying the pharmacokinetics and pharmacodynamics of this compound in animal models to understand its potential use in clinical settings.
5. Investigating the potential use of this compound in other fields, such as agriculture and environmental science.
Conclusion:
In conclusion, N-benzyl-N-methyl-2-[[5-(oxolan-2-yl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetamide is a chemical compound that has potential applications in various fields, including antifungal, antibacterial, and anticancer research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages, and limitations for laboratory experiments have been studied extensively. Moreover, several future directions have been proposed for further research on this compound.

Synthesis Methods

The synthesis of N-benzyl-N-methyl-2-[[5-(oxolan-2-yl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetamide involves a multistep process. The first step involves the reaction of 2-mercapto-5-(oxolan-2-yl)-1H-1,2,4-triazole with benzyl bromide in the presence of potassium carbonate to form N-benzyl-2-[[5-(oxolan-2-yl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetamide. In the second step, N-benzyl-2-[[5-(oxolan-2-yl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetamide is reacted with methyl iodide in the presence of potassium carbonate to form N-benzyl-N-methyl-2-[[5-(oxolan-2-yl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetamide.

Scientific Research Applications

N-benzyl-N-methyl-2-[[5-(oxolan-2-yl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetamide has potential applications in scientific research. It has been studied for its antifungal, antibacterial, and anticancer activities. This compound has also been investigated for its potential use as a tool in biochemical and physiological studies.